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Compound of Interest

Compound Name: 3-Fluoro-5-hydroxybenzoic acid

Cat. No.: B1310673

An In-depth Technical Guide on the Health and Safety of 3-Fluoro-5-hydroxybenzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive health and safety information for 3-Fluoro-5-
hydroxybenzoic acid (CAS No. 860296-12-4). Due to the limited availability of detailed
experimental data for this specific compound, this guide also includes information on its
isomers for comparative purposes and to offer a broader understanding of the potential
hazards associated with this class of compounds. All professionals handling this chemical
should supplement this information with their institution's specific safety protocols and conduct
a thorough risk assessment before use.

Chemical Identification and Physical Properties

1.1. 3-Fluoro-5-hydroxybenzoic acid
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Property Value Source
CAS Number 860296-12-4 [1][21[3]14]
Molecular Formula C7HsFOs [4]
Molecular Weight 156.11 g/mol [4]
Physical Form White to off-white solid [4]
Storage Temperature Room Temperature [4]

1.2. Physical Properties of Isomeric Compounds (for reference)

Compound Melting Point Boiling Point Density
3-Fluoro-4- 311.9+27.0 °C 1.492+0.06 g/cm3
_ _ 154-158 °C _ _
hydroxybenzoic acid (Predicted) (Predicted)
4-Hydroxybenzoic ]
213-217 °C Not available 1.4041 g/cm3

acid

Hazard Identification and Classification

2.1. GHS Classification of 3-Fluoro-5-hydroxybenzoic acid

Hazard Class Category GHS Hazard Statement
Acute toxicity, Oral 4 H302: Harmful if swallowed
Skin corrosion/irritation 2 H315: Causes skin irritation
Serious eye damage/eye " H319: Causes serious eye
irritation irritation
Acute toxicity, Inhalation 4 H332: Harmful if inhaled

- o H335: May cause respiratory
Specific target organ toxicity 3

irritation

Signal Word:Warning[4]
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2.2. GHS Pictograms

Caption: GHS Pictograms for 3-Fluoro-5-hydroxybenzoic acid.

2.3. Hazard and Precautionary Statements[4]

Type Code Statement
Hazard H302 Harmful if swallowed.
Hazard H315 Causes skin irritation.
Hazard H319 Causes serious eye irritation.
Hazard H332 Harmful if inhaled.
May cause respirator
Hazard H335 o Y ) P Y
irritation.
Wear protective
Precautionary P280 gloves/protective clothing/eye
protection/face protection.
IF IN EYES: Rinse cautiously
with water for several minutes.
Precautionary P305 + P351 + P338 Remove contact lenses, if
present and easy to do.
Continue rinsing.
_ Immediately call a POISON
Precautionary P310

CENTER or doctor/physician.

Handling and Storage

Proper handling and storage are crucial to minimize the risks associated with 3-Fluoro-5-

hydroxybenzoic acid.

3.1. Personal Protective Equipment (PPE) and Engineering Controls
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Laboratory Handling Workflow

Start: Handling Solid Chemical

Work in a well-ventilated area
(e.g., fume hood)

Wear appropriate PPE:
- Safety glasses/goggles
- Lab coat
- Chemical-resistant gloves

Avoid creating dust.
Weigh and handle with care.

End: Securely store or dispose

Click to download full resolution via product page
Caption: General workflow for handling hazardous solid chemicals.
3.2. Storage Recommendations

Store in a tightly closed container in a cool, dry, and well-ventilated area.[4] The recommended
storage temperature is room temperature.[4]

Toxicological Information

Detailed toxicological studies on 3-Fluoro-5-hydroxybenzoic acid are not readily available in
the public domain. The GHS classification suggests that the primary toxicological concerns are
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acute toxicity upon ingestion and inhalation, as well as irritation to the skin, eyes, and
respiratory system.[4]

First-Aid Measures

Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical

attention.

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.
Skin Contact ] ) )
Remove contaminated clothing. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion _ _ . .
mouth with water. Seek immediate medical

attention.

Experimental Protocols

As specific experimental safety studies for 3-Fluoro-5-hydroxybenzoic acid are not available,
a representative, generalized protocol for assessing the skin irritation potential of a chemical is
provided below. This is based on standard OECD guidelines.

6.1. In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test Method (OECD TG
439)

Objective: To assess the skin irritation potential of a test chemical by measuring its cytotoxic
effect on a reconstructed human epidermis model.
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Methodology:

Preparation of the Test Chemical: Prepare a solution or suspension of 3-Fluoro-5-
hydroxybenzoic acid in a suitable solvent.

Tissue Culture: Use commercially available reconstructed human epidermis tissues.

Application of the Test Chemical: Apply a defined amount of the prepared chemical to the
surface of the epidermis tissue.

Incubation: Incubate the treated tissues for a specified period (e.g., 60 minutes) at 37°C.

Rinsing: After incubation, thoroughly rinse the tissues to remove the test chemical.

Post-incubation: Transfer the tissues to fresh medium and incubate for a further period (e.g.,
42 hours).

Viability Assessment: Assess cell viability using a quantitative method, typically the MTT
assay. In this assay, viable cells convert the yellow MTT tetrazolium salt into a purple
formazan product.

Data Analysis: The amount of formazan produced is measured spectrophotometrically. The
percentage of viable cells in the treated tissues is calculated relative to negative controls.

Classification: If the mean tissue viability is reduced to < 50% of the negative control, the
chemical is classified as a skin irritant.
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In Vitro Skin Irritation Test Workflow

Start: Prepare Test Chemical

Apply chemical to
Reconstructed Human Epidermis (RhE) tissue

Gncubate for 60 minutes at 37°(9

@inse tissues to remove chemicaD

G’ost—incubation for 42 hours)

l

G\ssess cell viability (MTT AssayD

l

Gnalyze data and classify)

End: Determine Irritancy Potential

Click to download full resolution via product page

Caption: A generalized workflow for an in vitro skin irritation test.
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Disposal Considerations

Dispose of this chemical and its container in accordance with all applicable local, state, and
federal regulations. Do not allow it to enter drains or waterways.

Disclaimer

The information provided in this document is intended for use by qualified professionals and is
based on the data available at the time of compilation. It is not exhaustive and should not be
considered a substitute for a comprehensive risk assessment. The user is solely responsible
for determining the suitability of this chemical for their intended use and for implementing
appropriate safety measures. Google and its affiliates make no warranties, express or implied,
and assume no liability in connection with any use of this information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1310673?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1310673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

